methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate

• IUPAC Name: methyl N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]carbamate
• InChI: InChI=1S/C13H16N2O3/c1-18-13(17)15-11-4-2-9(3-5-11)8-12(16)14-10-6-7-10/h2-5,10H,6-8H2,1H3,(H,14,16)(H,15,17)
• InChI Key: ULFHSNDPQCIGFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)CC(=O)NC2CC2
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as Methyl N-phenyl carbamate (MPC), has been studied extensively. MPC can be synthesized from aniline, urea, and methanol. The process involves various methods such as oxidative carbonylation of aniline, reductive carbonylation of nitrobenzene, alcoholysis of 1,3-diphenyl urea, methoxy carboxylation of aniline, and reaction of aniline with methyl carbamate.

Mechanism of Action

Target of Action

Carbamates are generally known to interact with enzymes and receptors in the body .

Mode of Action

Carbamates, such as methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate, typically function by forming a carbamate group that can interact with its targets

Biochemical Pathways

Carbamates are known to affect various biochemical pathways depending on their specific targets .

Pharmacokinetics

Carbamates are generally known to be well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

The effects would likely depend on the specific targets and pathways that the compound interacts with .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and activity .

Advantages and Limitations for Lab Experiments

Methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate is a versatile compound that can be used in a variety of laboratory experiments. It has several advantages, including its low cost, its water solubility, and its ability to form hydrogen bonds with substrates. However, it also has some limitations, such as its low reactivity, its tendency to form dimers, and its potential to form impurities in the reaction mixture.

Future Directions

Methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate has a wide range of potential applications and there are many possible future directions for research. Some potential future directions include further study of the biochemical and physiological effects of this compound, the development of new synthesis methods for this compound, and the study of its potential use in drug delivery systems and as a drug targeting agent. In addition, further research could be conducted to investigate the potential of this compound to act as a catalyst in various reactions and as a ligand in coordination chemistry.

Synthesis Methods

Methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate can be synthesized from a variety of starting materials, such as cyclopropylmethylcarbamate, methyl phenylcarbamate, and dimethylformamide. The synthesis of this compound involves the reaction of cyclopropylmethylcarbamate and methyl phenylcarbamate in the presence of dimethylformamide, followed by the addition of a base such as potassium carbonate. The reaction is carried out at room temperature and the product is isolated by distillation.

Scientific Research Applications

Methyl N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamate has been widely studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a ligand in coordination chemistry. In addition, it has been used in the synthesis of polymers and in the study of enzyme kinetics and protein structure. Furthermore, this compound has been studied for its potential use in drug delivery systems and as a drug targeting agent.